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Compound of Interest

Compound Name: (1R,2S)-2-Methylcyclohexanamine

Cat. No.: B1595976

CAS Number: 79389-37-0

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1R,2S)-2-Methylcyclohexanamine is a chiral amine that serves as a crucial building block in
modern organic and medicinal chemistry.[1] Its rigid cyclohexane framework and defined
stereochemistry make it an invaluable component for the synthesis of complex,
enantiomerically pure molecules.[1] Chiral amines are foundational to the development of a
significant portion of commercially available pharmaceuticals, where specific three-dimensional
arrangements are critical for therapeutic efficacy and selectivity.[1] This technical guide
provides a comprehensive overview of the properties, synthesis, and applications of (1R,2S)-2-
Methylcyclohexanamine, with a focus on its role in asymmetric synthesis and drug discovery.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical properties of (1R,2S)-2-Methylcyclohexanamine is
provided in the table below. It is important to note that some of the data are predicted values
from computational models.
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Property Value Source

CAS Number 79389-37-0 [21[3]1[4][5][6]

Molecular Formula C7H1sN [2][3][4]

Molecular Weight 113.20 g/mol [1112][3]
(1R,2S)-2-methylcyclohexan-1-

IUPAC Name _ [31[5]
amine
(1R,2S)-2-Methyl-

Synonyms cyclohexylamine, cis-(+)-2- [3][4]
Methylcyclohexylamine

Appearance Colorless Liquid [7]

Boiling Point (Predicted)

148.8 £ 8.0 °C

[4]

Density (Predicted)

0.844 + 0.06 g/cm?

[4]

pKa (Predicted)

10.72+£0.70

[4]

Storage Temperature

2-8°C

[4][6]

InChl Key
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[1]3]

Role in Asymmetric Synthesis

The primary application of (1R,2S)-2-Methylcyclohexanamine is as a chiral precursor for the

synthesis of more complex chiral molecules.[1] Its well-defined stereochemistry is leveraged to

induce asymmetry in chemical reactions, leading to the preferential formation of one

enantiomer of the desired product.[1]

Precursor for Chiral Ligands

(1R,2S)-2-Methylcyclohexanamine is a valuable starting material for the synthesis of chiral

ligands used in asymmetric catalysis.[1] These ligands coordinate to a metal center, creating a

chiral environment that directs the stereochemical outcome of a catalytic reaction.[1] A notable

example is the synthesis of bis(oxazoline) (BOX) ligands, where the chirality of the amine is

transferred to the ligand structure.[1]
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Organocatalysis

Derivatives of (1R,2S)-2-Methylcyclohexanamine have also found utility as organocatalysts.
[1] By incorporating functional groups such as ureas, thioureas, or squaramides, these
derivatives can activate substrates through non-covalent interactions like hydrogen bonding,
facilitating asymmetric transformations without the need for a metal catalyst.[1]

Experimental Protocols

Detailed experimental procedures for the synthesis and application of (1R,2S)-2-
Methylcyclohexanamine are not widely available in the public domain. The following protocols
are generalized procedures based on established chemical transformations for analogous
compounds.

Synthesis of (1R,2S)-2-Methylcyclohexanamine via
Reductive Amination of (S)-2-Methylcyclohexanone

This protocol describes a plausible synthetic route starting from the corresponding chiral
ketone.

Materials:

(S)-2-Methylcyclohexanone

e Ammonia or a suitable ammonia source (e.g., ammonium acetate)

e Reducing agent (e.g., sodium cyanoborohydride or catalytic hydrogenation with Hz2/Pd/C)

e Anhydrous methanol

e Hydrochloric acid (for salt formation and purification)

e Sodium hydroxide (for neutralization)

o Diethyl ether or other suitable extraction solvent

e Anhydrous magnesium sulfate or sodium sulfate
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Procedure:

In a round-bottom flask, dissolve (S)-2-Methylcyclohexanone and an excess of the ammonia
source in anhydrous methanol.

If using a chemical reducing agent like sodium cyanoborohydride, add it portion-wise to the
stirred solution at room temperature. Monitor the reaction by TLC or GC-MS.

Alternatively, for catalytic hydrogenation, charge a high-pressure reaction vessel with the
ketone, ammonia source, methanol, and a catalytic amount of 10% Palladium on carbon.
Pressurize the vessel with hydrogen gas (e.g., 50 psi) and stir vigorously at room
temperature for 24-48 hours.

Upon completion of the reaction, carefully quench any remaining reducing agent. If using a
catalyst, filter the reaction mixture through a pad of celite.

Remove the solvent under reduced pressure.

Dissolve the residue in diethyl ether and wash with saturated aqueous sodium bicarbonate
solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to yield the
crude amine.

Purification can be achieved by distillation under reduced pressure or by conversion to the
hydrochloride salt, recrystallization, and subsequent liberation of the free amine.

Purity and Enantiomeric Excess Determination

Chromatographic techniques are essential for assessing the purity and enantiomeric excess of
(1R,2S)-2-Methylcyclohexanamine.[1]

Method: Chiral High-Performance Liquid Chromatography (HPLC)[1]

e Column: A chiral stationary phase (CSP) column, such as one based on polysaccharide
derivatives (e.g., cellulose or amylose).
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» Mobile Phase: A mixture of a non-polar solvent (e.g., hexane) and a polar modifier (e.qg.,
isopropanol), with a small amount of an amine additive (e.g., diethylamine) to improve peak
shape. The exact ratio should be optimized for baseline separation of the enantiomers.

o Detection: UV detection at a suitable wavelength.

o Sample Preparation: The amine is typically derivatized with a UV-active reagent (e.g., a
benzoyl or dansyl chloride) to facilitate detection and improve resolution.

Visualizations
General Workflow for Chiral Building Block Application

The following diagram illustrates the typical workflow for utilizing a chiral building block like
(1R,2S)-2-Methylcyclohexanamine in the synthesis of a value-added chiral product.
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Caption: Workflow for the application of (1R,2S)-2-Methylcyclohexanamine.

Conceptual Pathway for Chiral Ligand Synthesis
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This diagram outlines the conceptual steps in synthesizing a chiral ligand from (1R,2S)-2-
Methylcyclohexanamine for use in asymmetric catalysis.

Click to download full resolution via product page

Caption: Synthesis of a chiral ligand from (1R,2S)-2-Methylcyclohexanamine.

Conclusion

(1R,2S)-2-Methylcyclohexanamine is a valuable and versatile chiral building block with
significant applications in asymmetric synthesis. Its utility in the preparation of chiral ligands
and organocatalysts underscores its importance in the development of efficient methods for
producing enantiomerically pure compounds. For researchers and professionals in drug
development, this compound represents a key starting material for accessing complex
molecular architectures with precise stereochemical control, which is often a prerequisite for
potent and selective biological activity. Further research into novel applications of this and
related chiral amines will undoubtedly continue to advance the fields of synthetic and medicinal
chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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